Cas no 101-15-5 (2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-)
101-15-5 structure
Product Name:2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]-
- 4-(4-amino-3-methylphenyl)iminocyclohexa-2,5-dien-1-one
- 4-[(4-amino-3-methylphenyl)imino]cyclohexa-2,5-dien-1-one
- 2,5-Cyclohexadien-1-one, 4-((4-amino-3-methylphenyl)imino)-
- 4-((4-Amino-3-methylphenyl)imino)cyclohexa-2,5-dien-1-one
- 4-(4-Amino-3-methylphenylimino)-2,5-cyclohexadien-1-one
- 4-[(4-Amino-3-methylphenyl)imino]-2,5-cyclohexadien-1-one
- Indo-o-toluidine
- DTXSID2059227
- NS00023032
- 2,5-Cyclohexadien-1-one, 4-[(4-amino-3-methylphenyl)imino]-
- 101-15-5
- EINECS 202-919-4
- Indotoluidine
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- Inchi: 1S/C13H12N2O/c1-9-8-11(4-7-13(9)14)15-10-2-5-12(16)6-3-10/h2-8H,14H2,1H3
- InChI Key: RWIMGHAFJNQGDH-UHFFFAOYSA-N
- SMILES: O=C1C=C/C(/C=C1)=N/C1C=CC(=C(C)C=1)N
Computed Properties
- Exact Mass: 212.09506
- Monoisotopic Mass: 212.094963
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.4
- XLogP3: 1.6
Experimental Properties
- Density: 1.16
- Boiling Point: 388.6°Cat760mmHg
- Flash Point: 188.8°C
- Refractive Index: 1.605
- PSA: 55.45
- LogP: 2.92600
2,5-Cyclohexadien-1-one,4-[(4-amino-3-methylphenyl)imino]- Related Literature
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Ru-Yin Li,Zhe-Ming Wang,Song Gao CrystEngComm 2009 11 2096
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2. Low temperature parahydrogen enrichment catalysed by paramagnetic ions supported on rutileRobert Rudham,Arthur D. Tullett J. Chem. Soc. Faraday Trans. 1 1975 71 2361
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Zhifang Xiong,Bingbing Shi,Li Li,Yanyan Zhu,Gang Li CrystEngComm 2013 15 4885
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Zhifang Xiong,Bingbing Shi,Li Li,Yanyan Zhu,Gang Li CrystEngComm 2013 15 4885
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Christian Gunnar Werncke,Igor Müller Chem. Commun. 2020 56 2268
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